2-(2-ethoxy-4-formylphenoxy)-N-(5-fluoro-2-methylphenyl)acetamide

• IUPAC Name: 2-(2-ethoxy-4-formylphenoxy)-N-(5-fluoro-2-methylphenyl)acetamide
• InChI: InChI=1S/C18H18FNO4/c1-3-23-17-8-13(10-21)5-7-16(17)24-11-18(22)20-15-9-14(19)6-4-12(15)2/h4-10H,3,11H2,1-2H3,(H,20,22)
• InChI Key: AUNAUPXRMHCICG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=O)OCC(=O)NC2=C(C=CC(=C2)F)C
• Molecular Formula: C18H18FNO4
• Molecular Weight: 331.3 g/mol

Description

2-(2-ethoxy-4-formylphenoxy)-N-(5-fluoro-2-methylphenyl)acetamide, also known as EF5, is a hypoxia marker used in scientific research to detect areas of low oxygen levels in tissues. EF5 is a nitroimidazole compound that is selectively reduced in hypoxic conditions, allowing for the detection and measurement of hypoxia in various biological systems.

Mechanism of Action

2-(2-ethoxy-4-formylphenoxy)-N-(5-fluoro-2-methylphenyl)acetamide is selectively reduced in hypoxic conditions by the enzyme nitroreductase, which is upregulated in hypoxic cells. This reduction results in the formation of a highly fluorescent adduct that can be detected using various imaging techniques. The degree of this compound reduction is proportional to the severity and duration of hypoxia, making it a useful tool for measuring the extent of hypoxia in various biological systems.
Biochemical and Physiological Effects:
This compound is a relatively non-toxic compound that does not significantly affect cellular metabolism or signaling pathways. It is rapidly cleared from the body and does not accumulate in tissues. This compound has been shown to be a reliable marker for hypoxia in various animal models and human studies, and its use has led to significant advances in our understanding of the role of hypoxia in disease and physiology.

Advantages and Limitations for Lab Experiments

2-(2-ethoxy-4-formylphenoxy)-N-(5-fluoro-2-methylphenyl)acetamide has several advantages as a hypoxia marker, including its selectivity for hypoxic cells, its rapid clearance from the body, and its compatibility with various imaging techniques. However, this compound also has limitations, including its relatively short half-life in vivo, its dependence on nitroreductase activity, and its potential for non-specific binding to tissues.

Future Directions

There are several future directions for 2-(2-ethoxy-4-formylphenoxy)-N-(5-fluoro-2-methylphenyl)acetamide research, including the development of new imaging techniques for detecting this compound adducts, the optimization of this compound dosing and administration protocols, and the investigation of this compound's potential as a therapeutic agent for hypoxic diseases. Additionally, the use of this compound in combination with other hypoxia markers and imaging agents may lead to more comprehensive and accurate assessments of hypoxia in various biological systems.

Scientific Research Applications

2-(2-ethoxy-4-formylphenoxy)-N-(5-fluoro-2-methylphenyl)acetamide is primarily used as a hypoxia marker in scientific research. It has been used in various studies to detect hypoxic regions in tumors, as well as in ischemic tissues such as the heart and brain. This compound is also used in studies investigating the effects of hypoxia on cellular metabolism, gene expression, and signaling pathways.